4-[(5-chloro-2-thienyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide

• IUPAC Name: 4-[(5-chlorothiophen-2-yl)methyl]-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• InChI: InChI=1S/C17H17ClF3N3OS/c18-15-5-4-14(26-15)11-23-6-8-24(9-7-23)16(25)22-13-3-1-2-12(10-13)17(19,20)21/h1-5,10H,6-9,11H2,(H,22,25)
• InChI Key: LOCPSEFXGBVRAR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(S2)Cl)C(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C17H17ClF3N3OS
• Molecular Weight: 403.8 g/mol

Description

4-[(5-chloro-2-thienyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide is a useful research compound. Its molecular formula is C17H17ClF3N3OS and its molecular weight is 403.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 403.0732955 g/mol and the complexity rating of the compound is 488. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Optimization

Research into chemical synthesis often explores novel compounds for various applications, including medicinal chemistry. For instance, Thalji et al. (2013) reported on the discovery of 1-(1,3,5-triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase, emphasizing the role of the triazine heterocycle for high potency and selectivity, which is crucial in drug discovery processes (Thalji et al., 2013).

Antimicrobial Activities

Compounds similar to 4-[(5-chloro-2-thienyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide have been studied for their antimicrobial properties. Bektaş et al. (2010) synthesized new 1,2,4-triazole derivatives and tested their antimicrobial activities, providing a framework for evaluating related compounds in antimicrobial research (Bektaş et al., 2010).

Antiviral and Antimicrobial Evaluation

Krishna Reddy et al. (2013) synthesized new urea and thiourea derivatives of piperazine and evaluated their anti-TMV (Tobacco mosaic virus) and antimicrobial activities. This highlights the potential for similar compounds to be explored for their efficacy against viral pathogens and microbes (Reddy et al., 2013).

Pharmacological Applications

Research on related chemical entities often extends into pharmacological applications, exploring the therapeutic potential of novel compounds. For example, Li et al. (2021) focused on the development of thieno[2,3-d]pyrimidine derivatives as selective VEGFR3 inhibitors, aiming at treating metastatic breast cancer. This study underscores the importance of structural optimization in developing targeted therapies (Li et al., 2021).